Cas no 2411180-49-7 (rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane)

• Product Name: rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane
• CAS No: 2411180-49-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6219647
• PubChem ID: 146097198
• Update Time: 2025-07-15

rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane Chemical and Physical Properties

Names and Identifiers

• 2411180-49-7
• EN300-7547111
• rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane

• Inchi： 1S/C10H19NO/c1-10(2,3)12-9-6-8-7(9)4-5-11-8/h7-9,11H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
• InChI Key： HYGLMVHXVZIQPC-IWSPIJDZSA-N
• SMILES： O(C(C)(C)C)[C@@H]1C[C@@H]2[C@H]1CCN2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane

Introduction to rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane (CAS No. 2411180-49-7)

rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane (CAS No. 2411180-49-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The tert-butoxy group in this molecule adds a layer of complexity and stability, making it an intriguing subject for both academic and industrial investigations.

The chemical structure of rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane is characterized by a bicyclic ring system with a nitrogen atom embedded in one of the rings, forming a 2-azabicyclo[3.2.0]heptane scaffold. The tert-butoxy group attached to the nitrogen atom at position 6 provides additional steric hindrance and electronic effects, which can influence the compound's reactivity and biological properties. This structural feature is crucial for understanding its behavior in various chemical and biological contexts.

In recent years, there has been a growing interest in the development of azabicyclic compounds as potential drug candidates due to their unique pharmacological profiles. Research has shown that compounds with similar structures to rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked further investigations into the potential therapeutic applications of this compound.

The synthesis of rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane is a challenging task due to its complex structure and the need to control stereochemistry. Various synthetic routes have been explored to achieve high yields and enantiomeric purity. One notable approach involves the use of chiral catalysts or auxiliaries to control the stereochemistry during key synthetic steps. These methods have shown promise in producing the desired compound with high efficiency and selectivity.

The biological evaluation of rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane has revealed several interesting findings. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. Additionally, preliminary in vivo studies in animal models have shown that it can effectively reduce inflammation and pain without significant side effects.

The neuroprotective properties of rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane have also been investigated. Research has indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways involved in cell survival and death. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane has also been studied for its use as a chemical probe in biochemical assays and drug discovery efforts. Its unique structure makes it an excellent tool for investigating protein-protein interactions and enzyme inhibition mechanisms, which are critical for understanding disease pathways and developing new therapeutic strategies.

The safety profile of rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane is an important consideration for its potential use as a drug candidate or research tool. Preclinical toxicology studies have shown that it is well-tolerated at therapeutic doses with no significant toxicity observed in animal models. However, further studies are needed to fully assess its safety in humans.

In conclusion, rac-(1R,5R,6R)-6-(tert-butoxy)-2-azabicyclo[3.2.0]heptane (CAS No. 2411180-49-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent or research tool.